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Compound of Interest

Compound Name: Ethyl 2-(m-tolyloxy)acetate

Cat. No.: B124796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the synthesis of Ethyl 2-
(m-tolyloxy)acetate. The synthesis is based on the Williamson ether synthesis, a robust and

widely used method for preparing ethers. This protocol is intended for laboratory use by

qualified researchers and scientists.

Overview
The synthesis of Ethyl 2-(m-tolyloxy)acetate is achieved through the reaction of m-cresol with

ethyl bromoacetate in the presence of a base. This reaction follows an SN2 mechanism, where

the phenoxide ion, generated by the deprotonation of m-cresol, acts as a nucleophile and

attacks the electrophilic carbon of ethyl bromoacetate, leading to the displacement of the

bromide ion and the formation of the desired ether.

Reaction Scheme
Materials and Reagents
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Reagent/Materi
al

Molecular
Formula

Molar Mass (
g/mol )

Quantity Notes

m-Cresol C₇H₈O 108.14 10.81 g (0.1 mol)

Toxic and

corrosive.

Handle with care

in a fume hood.

Ethyl

bromoacetate
C₄H₇BrO₂ 167.00

18.37 g (0.11

mol)

Lachrymator and

toxic. Handle in a

fume hood.

Sodium

Hydroxide

(NaOH)

NaOH 40.00 4.40 g (0.11 mol) Corrosive.

Diethyl ether (C₂H₅)₂O 74.12 ~200 mL
Highly

flammable.

Hydrochloric Acid

(HCl)
HCl 36.46

As needed (~6 M

soln)
Corrosive.

Saturated

Sodium

Bicarbonate

Solution

NaHCO₃ 84.01 ~50 mL

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 As needed Drying agent.

Deionized Water H₂O 18.02 As needed

Experimental Protocol
4.1. Preparation of Sodium m-cresolate

To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

10.81 g (0.1 mol) of m-cresol.
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In a separate beaker, dissolve 4.40 g (0.11 mol) of sodium hydroxide in 50 mL of deionized

water. Caution: The dissolution is exothermic.

Slowly add the sodium hydroxide solution to the m-cresol in the round-bottom flask while

stirring.

Stir the mixture at room temperature for 30 minutes to ensure the complete formation of the

sodium m-cresolate salt.

4.2. Williamson Ether Synthesis

To the flask containing the sodium m-cresolate solution, add 18.37 g (0.11 mol) of ethyl

bromoacetate dropwise using an addition funnel over a period of 15-20 minutes.

After the addition is complete, heat the reaction mixture to 90-100°C using a heating mantle

and a temperature controller.

Maintain the reaction at this temperature for 2-3 hours with continuous stirring. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

4.3. Work-up and Isolation

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a 500 mL separatory funnel.

Acidify the mixture by slowly adding 6 M hydrochloric acid until the pH is acidic (test with

litmus paper).

Extract the aqueous layer with 100 mL of diethyl ether. Separate the layers and collect the

organic layer.

Extract the aqueous layer again with 50 mL of diethyl ether.

Combine the organic layers and wash with 50 mL of deionized water, followed by 50 mL of

saturated sodium bicarbonate solution, and finally with 50 mL of brine (saturated NaCl

solution).
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the diethyl ether by rotary evaporation to obtain the crude

Ethyl 2-(m-tolyloxy)acetate.

4.4. Purification

Purify the crude product by vacuum distillation. Collect the fraction that boils at the

appropriate temperature. The boiling point of the similar ortho-isomer is 119-120 °C, which

can be used as a reference.[1]

Characterization
The identity and purity of the synthesized Ethyl 2-(m-tolyloxy)acetate (CAS: 66047-01-6,

Molecular Weight: 194.23 g/mol ) can be confirmed by spectroscopic methods such as ¹H

NMR, ¹³C NMR, and FT-IR, as well as by determining its physical properties.

Expected Physical Properties (based on isomers):

Property Value

Boiling Point ~119-120 °C (for ortho-isomer)[1]

Density ~1.073 g/mL at 25 °C (for ortho-isomer)[1]

Refractive Index ~1.503 at 20 °C (for ortho-isomer)[1]

Safety Precautions
All manipulations should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

m-Cresol is toxic and corrosive and should be handled with extreme care.

Ethyl bromoacetate is a lachrymator and is toxic. Avoid inhalation of vapors and contact with

skin and eyes.
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Diethyl ether is highly flammable. Ensure there are no open flames or sparks in the vicinity.

Sodium hydroxide and hydrochloric acid are corrosive and should be handled with care.

Experimental Workflow Diagram
Caption: Experimental workflow for the synthesis of Ethyl 2-(m-tolyloxy)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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